Calcium boride

• IUPAC Name: calcium;2,3,5,6-tetrabora-1,4-diboranuidapentacyclo[3.1.0.01,3.02,4.04,6]hexane
• InChI: InChI=1S/B6.Ca/c1-2-5(1)3-4(5)6(1,2)3;/q-2;+2
• InChI Key: AWVIDOFQNLOVRC-UHFFFAOYSA-N
• Canonical SMILES: B12B3[B-]14B5[B-]23B45.[Ca+2]
• Molecular Formula: CaB6, B6Ca
• Molecular Weight: 105.0 g/mol
• CAS No.: 12007-99-7

Description

Calcium boride, also known as calcium hexaboride, is a compound consisting of calcium and boron with the chemical formula CaB₆. It is a black, lustrous, chemically inert powder with a low density. This compound is known for its high electrical conductivity, hardness, chemical stability, and high melting point. This compound has a cubic crystal structure typical of metal hexaborides, with octahedral units of six boron atoms combined with calcium atoms .

Mechanism of Action

Target of Action

Calcium boride, also known as calcium hexaboride (CaB6), is a compound of calcium and boron . The primary targets of this compound are the boron atoms that form a three-dimensional network in its structure . Each calcium atom is bonded in a 1-coordinate geometry to twenty-four equivalent boron atoms . This unique structure allows this compound to exhibit a variety of physical properties.

Mode of Action

The interaction of this compound with its targets primarily involves the formation of covalent bonds between the calcium and boron atoms . This results in a cubic structure typical for metal hexaborides, with octahedral units of 6 boron atoms combined with calcium atoms . The unique bonding schemes and structural diversity of intermetallic borides like this compound provide great opportunities for modulating local electronic structures and surface adsorption properties .

Biochemical Pathways

Calcium plays a vital role in the anatomy, physiology, and biochemistry of organisms and of the cell, particularly in signal transduction pathways . It is involved in various physiological, biochemical, reproductive, and developmental pathways . .

Pharmacokinetics

Studies on the pharmacokinetics of calcium from various calcium salts have been conducted . These studies suggest that the pharmacokinetic process is linear due to a first-order reaction . The absorption of calcium was found to be significantly different among the three calcium salts studied . More research is needed to understand the ADME properties of this compound and their impact on its bioavailability.

Result of Action

This compound exhibits a variety of physical properties due to its unique structure and bonding. It is known for its high electrical conductivity, hardness, chemical stability, and high melting point . It also shows weak ferromagnetic properties, which is remarkable because calcium and boron are neither magnetic, nor have inner 3d or 4f electronic shells, which are usually required for ferromagnetism .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, impurities in the boron used to prepare the sample, such as iron and nickel, can affect the properties of this compound . Furthermore, the temperature can influence the ferromagnetic properties of this compound, which occur at unexpectedly high temperatures .

Preparation Methods

Synthetic Routes and Reaction Conditions: Calcium boride can be synthesized by mixing powdery boron carbide and calcium oxide in a molar ratio of 3:2. The mixture is then sintered in air at temperatures ranging from 1700 to 1800 degrees Celsius for 1 to 2 hours. This method results in high-purity this compound with minimal impurities .

Industrial Production Methods: In industrial settings, this compound is produced using high-temperature sintering processes. The raw materials typically include boron carbide, calcium oxide, and sometimes calcium carbonate. The sintering process involves heating the mixture to high temperatures to facilitate the reaction and formation of this compound. This method is efficient and results in a product with high purity and low environmental impact due to reduced carbon dioxide emissions .

Chemical Reactions Analysis

Types of Reactions: Calcium boride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. It is insoluble in water, methanol, and ethanol but dissolves slowly in acids .

Common Reagents and Conditions:

Oxidation: this compound can be oxidized in the presence of oxygen at high temperatures, leading to the formation of calcium oxide and boron oxide.

Reduction: It can act as a reducing agent in certain chemical reactions, reducing metal oxides to their respective metals.

Substitution: this compound can undergo substitution reactions with halogens, forming calcium halides and boron halides.

Major Products Formed:

Oxidation: Calcium oxide (CaO) and boron oxide (B₂O₃)

Reduction: Pure metals from metal oxides

Substitution: Calcium halides (CaX₂) and boron halides (BX₃)

Scientific Research Applications

Calcium boride has a wide range of applications in scientific research and industry:

Chemistry: It is used as a reducing agent in chemical reactions and as a precursor for the synthesis of other boron-containing compounds.

Biology and Medicine: Research is ongoing into its potential use in biomedical applications due to its chemical stability and inertness.

Industry: this compound is used in the production of boron-containing ceramics, which are known for their hardness and high-temperature stability. .

Comparison with Similar Compounds

• Magnesium boride (MgB₂)
• Aluminum boride (AlB₂)
• Titanium boride (TiB₂)
• Zirconium boride (ZrB₂)
• Hafnium boride (HfB₂)

Calcium boride stands out among these compounds due to its unique combination of electrical conductivity, chemical stability, and ferromagnetic properties, making it a valuable material for various scientific and industrial applications .